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Compound of Interest

Compound Name: Perhydroacenaphthene

Cat. No.: B1583686 Get Quote

Introduction: The Pursuit of High-Performance
Aviation Fuels
The aviation industry is in a continuous quest for fuels that offer higher energy density,

improved thermal stability, and superior low-temperature performance. High-density aviation

turbine fuels are critical for advanced aircraft, enabling extended range, increased payload

capacity, or reduced fuel volume for a given mission. Multicyclic saturated hydrocarbons, or

naphthenes, are a promising class of compounds for formulating these advanced fuels due to

their compact molecular structure, which translates to a higher volumetric energy content

compared to conventional paraffinic kerosenes.[1] Perhydroacenaphthene
(dodecahydroacenaphthylene), a tricyclic saturated hydrocarbon, has emerged as a compelling

candidate for inclusion in high-density jet fuel formulations. Its fully saturated structure imparts

excellent thermal stability, a crucial attribute as modern gas turbine engines operate at

increasingly higher temperatures.[2] This document provides a comprehensive guide for

researchers and scientists on the application and evaluation of perhydroacenaphthene in jet

fuel formulations.

Physicochemical Properties of
Perhydroacenaphthene
Understanding the fundamental properties of perhydroacenaphthene is the first step in

evaluating its suitability as a jet fuel component. The following table summarizes its key

physicochemical characteristics.
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Property Value Unit Source

Molecular Formula C₁₂H₂₀ - [3][4][5]

Molecular Weight 164.29 g/mol [3][4][6]

Density ~0.939 g/cm³ [3][7]

Boiling Point ~235 °C [3][7]

Flash Point ~78.7 °C [3][4][7]

Melting Point 36 °C [3][7]

Synthesis of Perhydroacenaphthene
Perhydroacenaphthene is typically synthesized through the catalytic hydrogenation of

acenaphthylene or acenaphthene, which are polycyclic aromatic hydrocarbons. The process

involves reacting the feedstock with hydrogen gas at elevated temperature and pressure in the

presence of a suitable catalyst, such as Raney Nickel or a palladium-based catalyst.[8] The

complete saturation of the aromatic rings is crucial to achieve the desired properties of high

stability and low reactivity.

Below is a diagram illustrating the synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://rosap.ntl.bts.gov/view/dot/64806
https://cymitquimica.com/cas/2146-36-3/
https://www.lookchem.com/404.htm
https://www.chemsrc.com/en/cas/2146-36-3_830610.html
https://www.guidechem.com/dictionary/en/2146-36-3.html
https://www.pharmaffiliates.com/en/2146-36-3-perhydroacenaphthene-pa2701918.html
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1933376.htm
https://www.benchchem.com/product/b1583686#application-of-perhydroacenaphthene-in-jet-fuel-formulations
https://www.benchchem.com/product/b1583686#application-of-perhydroacenaphthene-in-jet-fuel-formulations
https://www.benchchem.com/product/b1583686#application-of-perhydroacenaphthene-in-jet-fuel-formulations
https://www.benchchem.com/product/b1583686#application-of-perhydroacenaphthene-in-jet-fuel-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

